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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying
the dissipation kinetics of Kresoxim-methyl, a broad-spectrum strobilurin fungicide.
Understanding the environmental fate and persistence of this fungicide is crucial for assessing
its ecological impact and ensuring food safety.

Kresoxim-methyl acts by inhibiting mitochondrial respiration in fungi, specifically by blocking
electron transfer at the Quinone 'outside’ (Qo) site of the cytochrome bcl complex, which
ultimately disrupts the production of ATP.[1][2][3][4][5][6][7] Its dissipation in the environment is
influenced by various factors including soil type, pH, temperature, moisture, and microbial
activity.[8]

l. Quantitative Data Summary

The dissipation of Kresoxim-methyl is often described by first-order kinetics, and its
persistence is typically reported as a half-life (DTso), the time required for 50% of the initial
concentration to dissipate.[4][9][10][11] The following tables summarize the dissipation kinetics
of Kresoxim-methyl in different environmental matrices as reported in various studies.

Table 1: Dissipation Half-Life (DTso) of Kresoxim-methyl in Soil
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Soil Type DTso (days) Conditions Reference(s)
Various Agricultural ) )
] <3 Aerobic and anaerobic  [1][3]
Soils
Field study (combined
Loam 8-38 with metabolite [2]
490M1)
Inceptisol 0.9 - [12]
Ultisol 15 - [12]
Banana Field Soil 55-6.5 Field study [4]
Ginseng Field Saoill 6.3-8.0 Field study [13]
Cucumber
] ~8 Greenhouse study [14][15]

Greenhouse Soil

Table 2: Dissipation Half-Life (DTso) of Kresoxim-methyl in Water
Water Type DTso (days) Conditions Reference(s)
pH5 875 Hydrolysis study [2]
pH 7 34 Hydrolysis study [2]
pH 9 0.29-0.5 Hydrolysis study [2][16]
Surface Water 10.3 hours Photolysis study [17]
Acidic Water (pH 4) 491 Sunlight [6]
Neutral Water (pH 7) 4.55 Sunlight [6]
Basic Water (pH 9) 3.28 Sunlight [6]

Table 3: Dissipation Half-Life (DTso) of Kresoxim-methyl in Plants
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Plant DTso (days) Conditions Reference(s)
Rice 1.8-6.0 Field study [91[18]
Banana 48-5.7 Field study [4]

Strawberry 6.2-6.9 Field study [5]

Ginseng (root) 7.1-10.7 Field study [13]

Ginseng (stem) 6.8-8.0 Field study [13]

Ginseng (leaf) 5.3-85 Field study [13]
Cucumber ~6.5 Greenhouse study [14][15]
Grapes 10-18 Field study

Il. Experimental Protocols

The following are detailed protocols for conducting dissipation studies of Kresoxim-methyl in
soil, water, and plants.

A. Protocol for Soil Dissipation Study

This protocol is designed to assess the dissipation rate of Kresoxim-methyl in soil under
laboratory or field conditions.

1. Materials and Reagents

o Kresoxim-methyl analytical standard (purity >98%)

» Organic solvents (HPLC or pesticide residue grade): acetonitrile, acetone, hexane
o Purified water (e.g., Milli-Q)

e Anhydrous sodium sulfate

e Solid Phase Extraction (SPE) cartridges (e.g., C18)

e Analytical balance, vortex mixer, centrifuge, rotary evaporator
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Gas Chromatograph with Mass Spectrometric detector (GC-MS) or High-Performance Liquid
Chromatograph with tandem Mass Spectrometric detector (HPLC-MS/MS)

. Experimental Procedure

Soil Collection and Characterization: Collect soil from the desired location, removing large
debris. Characterize the soil for properties such as pH, organic matter content, and texture.

Spiking: Weigh 50 g of soil into individual containers. Prepare a stock solution of Kresoxim-
methyl in a suitable solvent (e.g., acetonitrile). Spike the soil samples with the stock solution
to achieve the desired initial concentration.[19] Allow the solvent to evaporate completely.

Incubation: Incubate the spiked soil samples under controlled conditions of temperature and
moisture. For field studies, apply Kresoxim-methyl to designated plots.[20]

Sampling: Collect soil samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, 28
days). Store samples at -20°C until analysis.[4]

Extraction:

o

To a 10 g subsample of soil, add 20 mL of acetonitrile.

[¢]

Vortex vigorously for 2 minutes.

o

Centrifuge at 4000 rpm for 5 minutes.

[e]

Collect the supernatant. Repeat the extraction twice more and combine the supernatants.

Cleanup:

o Concentrate the combined extract using a rotary evaporator.

o Re-dissolve the residue in a suitable solvent and perform a cleanup step using SPE
cartridges to remove interfering substances.

Analysis:
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o Analyze the cleaned extract using GC-MS or HPLC-MS/MS to quantify the concentration
of Kresoxim-methyl.[4][5][13]

o Data Analysis:
o Plot the concentration of Kresoxim-methyl against time.

o Calculate the dissipation rate constant (k) and the half-life (DTso) using the first-order
kinetic model: Ct = Coe~kt, where Ct is the concentration at time t, and Co is the initial
concentration. The half-life is calculated as DTso = In(2)/K.[4]

B. Protocol for Water Dissipation (Hydrolysis and
Photolysis) Study

This protocol outlines the procedure to determine the abiotic degradation of Kresoxim-methyl
in water.

[EEN

. Materials and Reagents

o Kresoxim-methyl analytical standard

 Sterile buffered solutions (pH 4, 7, and 9)

» Organic solvents (acetonitrile, methanol)

e HPLC or LC-MS/MS system

o Photoreactor with a light source simulating sunlight (for photolysis study)
2. Experimental Procedure

o Preparation of Test Solutions: Prepare aqueous solutions of Kresoxim-methyl in the sterile
buffered solutions at a known concentration.

¢ Incubation:

o Hydrolysis: Incubate the test solutions in the dark at a constant temperature (e.g., 25°C).
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o Photolysis: Expose the test solutions to a continuous light source in a photoreactor.[17]
Include dark controls wrapped in aluminum foil.

o Sampling: Collect aliquots of the solutions at specified time intervals.

e Analysis: Directly analyze the water samples using HPLC or LC-MS/MS to determine the
concentration of Kresoxim-methyl.[21][22][23]

o Data Analysis: Calculate the dissipation kinetics as described in the soil study protocol.

C. Protocol for Plant Dissipation Study

This protocol is for determining the dissipation rate of Kresoxim-methyl on and in plant
tissues.

1. Materials and Reagents

o Kresoxim-methyl formulation

« QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction salts and sorbents
» Organic solvents (acetonitrile)

e Homogenizer, centrifuge

e GC-MS/MS or LC-MS/MS system

2. Experimental Procedure

o Application: Apply the Kresoxim-methyl formulation to the plants at the recommended
dosage.

o Sampling: Collect representative plant samples (e.g., leaves, fruits) at various time points
after application.[9]

e Sample Preparation:

o Homogenize the plant samples.
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o Weigh a representative subsample (e.g., 10 g) into a centrifuge tube.

o Extraction (QUEChERS method):
o Add 10 mL of acetonitrile and the QUEChERS extraction salts.
o Shake vigorously for 1 minute.
o Centrifuge at high speed.[9][18][24]

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take an aliquot of the supernatant and add it to a d-SPE tube containing sorbents to
remove interfering matrix components.

o Vortex and centrifuge.
e Analysis: Analyze the final extract using GC-MS/MS or LC-MS/MS.[9][18]

o Data Analysis: Determine the dissipation kinetics as described in the soil study protocol.[9]
[12][14]

lll. Visualizations

A. Signaling Pathway of Kresoxim-methyl's Fungicidal
Action

Caption: Mode of action of Kresoxim-methyl in fungal cells.

B. Experimental Workflow for Kresoxim-methyl
Dissipation Study

Phase 1: Experiment Setup Phase 2: Sample Processing Phase 3: Analysis & Data Interpretation

Incubation/ Sampling at q
Field Trial " Tre e Extraction Cleanup (SPE/d-SPE) gum g
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Caption: General workflow for a Kresoxim-methyl dissipation kinetics study.

C. Degradation Pathway of Kresoxim-methyl
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Caption: Major degradation pathways of Kresoxim-methyl in the environment.[1][3][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3119233#protocols-for-studying-kresoxim-methyl-
dissipation-kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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